Cas no 2229442-31-1 (2-(azidomethyl)-1,5-difluoro-3-methoxybenzene)

• Product Name: 2-(azidomethyl)-1,5-difluoro-3-methoxybenzene
• CAS No: 2229442-31-1
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 6296187
• PubChem ID: 149969898
• Update Time: 2025-06-13

2-(azidomethyl)-1,5-difluoro-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-1,5-difluoro-3-methoxybenzene
• EN300-1768519
• 2229442-31-1

• Inchi： 1S/C8H7F2N3O/c1-14-8-3-5(9)2-7(10)6(8)4-12-13-11/h2-3H,4H2,1H3
• InChI Key： CVAHYKMCKFUVQA-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1CN=[N+]=[N-])OC)F

Computed Properties

• Exact Mass: 199.05571818g/mol
• Monoisotopic Mass: 199.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(azidomethyl)-1,5-difluoro-3-methoxybenzene

Comprehensive Analysis of 2-(Azidomethyl)-1,5-Difluoro-3-Methoxybenzene (CAS No. 2229442-31-1)

2-(Azidomethyl)-1,5-difluoro-3-methoxybenzene (CAS No. 2229442-31-1) is a specialized aromatic compound that has garnered significant attention in pharmaceutical and materials science research. This fluorinated benzene derivative features an azidomethyl group, which enables versatile applications in click chemistry and bioconjugation. Its unique structural attributes, including the difluoro and methoxy substituents, make it a valuable intermediate for synthesizing complex molecules.

The compound’s CAS number 2229442-31-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Researchers are particularly interested in its role in bioorthogonal reactions, a hot topic in drug discovery and diagnostics. The azide functional group allows for efficient coupling with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry methodologies.

In recent years, the demand for fluorinated aromatic compounds like 2-(azidomethyl)-1,5-difluoro-3-methoxybenzene has surged due to their stability and metabolic resistance in medicinal chemistry. This aligns with the growing trend of developing PET (positron emission tomography) tracers and pro-drugs. The difluoro moiety enhances lipophilicity, improving membrane permeability—a critical factor in CNS-targeted therapeutics.

From an SEO perspective, users often search for "azidomethyl benzene derivatives" or "difluoro-methoxybenzene applications," highlighting the need for detailed technical insights. The compound’s compatibility with green chemistry principles is another trending angle, as industries prioritize sustainable synthesis routes. Its low toxicity profile further supports its use in biocompatible materials.

Analytical techniques such as NMR spectroscopy and HPLC-MS are essential for characterizing CAS 2229442-31-1. Purity thresholds (>98%) are crucial for reproducibility in high-throughput screening and combinatorial chemistry. Suppliers often emphasize these specifications to meet the needs of contract research organizations (CROs) and academic labs.

In summary, 2-(azidomethyl)-1,5-difluoro-3-methoxybenzene represents a nexus of innovation in synthetic and applied chemistry. Its multifunctional design caters to cutting-edge research in drug delivery systems, materials engineering, and molecular imaging, making it a compound of enduring scientific and commercial value.